Cas no 1520571-47-4 (1-(3-methylthiophen-2-yl)cyclopentan-1-amine)

• Product Name: 1-(3-methylthiophen-2-yl)cyclopentan-1-amine
• CAS No: 1520571-47-4
• MF: C₁₀H₁₅NS
• MW: 181.29780125618
• CID: 6292108
• PubChem ID: 79991939
• Update Time: 2025-11-03

1-(3-methylthiophen-2-yl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylthiophen-2-yl)cyclopentan-1-amine
• EN300-2000922
• AKOS018551715
• 1520571-47-4

• Inchi： 1S/C10H15NS/c1-8-4-7-12-9(8)10(11)5-2-3-6-10/h4,7H,2-3,5-6,11H2,1H3
• InChI Key： UUXKAKMJMFUQAP-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C1(CCCC1)N

Computed Properties

• Exact Mass: 181.09252066g/mol
• Monoisotopic Mass: 181.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-(3-methylthiophen-2-yl)cyclopentan-1-amine

Research Brief on 1-(3-methylthiophen-2-yl)cyclopentan-1-amine (CAS: 1520571-47-4): Recent Advances and Applications

The compound 1-(3-methylthiophen-2-yl)cyclopentan-1-amine (CAS: 1520571-47-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the role of 1-(3-methylthiophen-2-yl)cyclopentan-1-amine as a key intermediate in the synthesis of novel bioactive molecules. Its cyclopentylamine core, combined with the thiophene moiety, offers a versatile scaffold for the development of compounds targeting central nervous system (CNS) disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of serotonin receptor modulators, showing promising results in preclinical models of depression and anxiety.

In addition to its CNS applications, research has explored the compound's potential in oncology. A team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that derivatives of 1-(3-methylthiophen-2-yl)cyclopentan-1-amine exhibit selective inhibition of certain kinase enzymes involved in cancer cell proliferation. The study identified specific structural modifications that enhance binding affinity and selectivity, paving the way for further optimization.

The synthetic pathways for 1-(3-methylthiophen-2-yl)cyclopentan-1-amine have also seen advancements. A recent patent (WO2023056421) describes an improved catalytic process that increases yield and reduces byproducts, addressing previous challenges in large-scale production. This development is particularly relevant for pharmaceutical companies looking to incorporate the compound into their drug discovery pipelines.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacokinetic profile and toxicity. Ongoing research aims to address these gaps, with particular focus on its metabolic stability and potential off-target effects. Collaborative efforts between academic institutions and industry partners are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-(3-methylthiophen-2-yl)cyclopentan-1-amine represents a compelling case study in modern drug discovery, showcasing how strategic molecular design can yield compounds with diverse therapeutic potential. Its dual applicability in CNS disorders and oncology, coupled with recent synthetic breakthroughs, positions it as a molecule of significant interest for future research and development.